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Compound of Interest

Compound Name: NCGC00378430

Cat. No.: B2438164

Audience: Researchers, scientists, and drug development professionals.

Introduction

NCGC00378430 is a small molecule inhibitor that potently disrupts the interaction between
Sine oculis homeobox homolog 1 (SIX1) and Eyes absent homolog 2 (EYA2).[1][2][3][4] The
SIX1/EYA transcriptional complex is a critical regulator of embryonic development and its re-
expression in adult tissues is implicated in the progression and metastasis of several cancers,
including breast cancer.[2][4] NCGC00378430 has been shown to reverse transcriptional and
metabolic changes mediated by SIX1 overexpression, inhibit TGF-3 signaling and the
epithelial-mesenchymal transition (EMT), and suppress breast cancer metastasis in preclinical
models.[1][3][4][5] These application notes provide an overview of the in vitro applications of
NCGC00378430 and detailed protocols for key cell-based assays.

Mechanism of Action

NCGCO00378430 functions by directly interfering with the protein-protein interaction between
SIX1 and its coactivator EYAZ2. This disruption prevents the formation of a functional
transcriptional complex, thereby inhibiting the expression of downstream target genes involved
in cell proliferation, survival, migration, and invasion. A key pathway inhibited by
NCGCO00378430 is the Transforming Growth Factor-beta (TGF-3) signaling pathway, which is
often hijacked by cancer cells to promote EMT and metastasis.[1][3][4]

Signaling Pathway Disrupted by NCGC00378430
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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